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Drofenine hydrochloride solubility issues
troubleshooting

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Drofenine hydrochloride

CAS No.: 3146-19-8

Cat. No.: S11145784

Solubility and Stock Solution Preparation

The table below summarizes the key solubility data and recommended stock solution preparation methods

for Drofenine Hydrochloride.

Parameter Details Source | Batch

Molecular Weight 353.93 g/mol [1]1[2] [3]

CAS Number 548-66-3 [1] [2] [3]

Chemical Formula C20H32CINO:2 [1][2]

Solubility in DMSO 71 - 75 mg/mL (~200 - 212 mM) [1] [2]

Solubility in Water > 33.3 mg/mL (= 94.09 mM) [2]

10 mM Stock (in DMSO) Dissolve 3.54 mg in 1 mL DMSO Calculated from
MW

In Vivo Formulation 10% DMSO + 40% PEG300 + 5% Tween 80 + [2] [4]

(Example) 45% Saline
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Detailed Experimental Protocols

Here are step-by-step methodologies for preparing working solutions for different experimental applications.

Protocol 1: Preparing a Homogeneous Suspension for In Vivo
Studies

This method uses carboxymethyl cellulose sodium salt (CMC-Na) to create a uniform suspension suitable for

animal administration [1] [3].

Start: Prepare CMC-Na Solution

:

1. Weigh 5 mg of Drofenine Hydrochloride

:

2. Add to 1 mL of CMC-Na solution

:

3. Mix thoroughly until uniform

:

End: 5 mg/mL Homogeneous Suspension

Click to download full resolution via product page

Protocol 2: Preparing a Clear Solution for In Vivo Studies
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This protocol uses DMSO and co-solvents to create a clear solution for administration, improving

bioavailability [2] [4].

Start: Prepare 25 mg/mL DMSO Master Liquid

'

1. Add 100 pL. DMSO stock to 400 pL. PEG300
(Mix evenly until clear)

'

2. Add 50 pL Tween 80
(Mix evenly until clear)

l

3. Add 450 pL Saline
(Mix evenly until clear)

:

End: 2.5 mg/mL Clear Working Solution

Click to download full resolution via product page

Critical Handling Instructions and Troubleshooting

¢ Use Fresh, Dry DMSO: The solubility of Drofenine Hydrochloride can be significantly reduced by
moisture-absorbing DMSO. Always use freshly opened, anhydrous DMSO to achieve the published
solubility levels [1].

¢ Sequential Solvent Addition: When preparing in vivo formulations, it is crucial to add solvents one
by one and in the specified order. Ensure the solution is clear after each addition before proceeding
to the next solvent. Physical methods like vortexing, ultrasonication, or a warm water bath can be
used to aid dissolution [1] [2].

e Storage and Stability:

o Powder: Store at -20°C in a dry environment, and it remains stable for up to 3 years from the
date of receipt [1].
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o Stock Solutions: For long-term storage, DMSO stock solutions should be stored at -80°C for
up to 6 months or -20°C for up to 1 month in a sealed container to prevent moisture absorption

[2].

Frequently Asked Questions (FAQS)

Q1: What is the specific biological activity of Drofenine Hydrochloride? It is primarily characterized as a
potent, competitive inhibitor of Butyrylcholinesterase (BChE) with a reported Ki value of 3 pM. It is
described as an anticholinergic agent that acts on both nerves and muscle fibers [1] [4]. A research article
also identifies it as an inhibitor of the Kv2.1 channel, suggesting a potential role in ameliorating peripheral

neuropathy [5].

Q2: The solution appears cloudy during preparation. What should I do? Cloudiness indicates
precipitation. First, ensure you are following the correct order of solvent addition. You can then try to re-
dissolve the compound by briefly heating the solution in a warm water bath (~37-50°C) and/or sonicating
it for a few minutes. If cloudiness persists, the DMSO may have absorbed too much moisture; try using a

fresh aliquot of anhydrous DMSO [1] [2].

Q3: Can I use water or PBS directly to dissolve Drofenine Hydrochloride? Yes, the compound has good
solubility in aqueous solutions. It is reported to be soluble at least up to 33.3 mg/mL (94.09 mM) in water
[2]. For phosphate-buffered saline (PBS), one supplier notes a solubility of 16.67 mg/mL, though sonication

is recommended to aid the process [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.targetmol.com/compound/drofenine%20hydrochloride
https://www.sciencedirect.com/science/article/pii/S2589004220308099
https://www.smolecule.com/products/b11145784#drofenine-hydrochloride-solubility-issues-troubleshooting
https://www.smolecule.com/products/b11145784#drofenine-hydrochloride-solubility-issues-troubleshooting
https://www.smolecule.com/products/b11145784#drofenine-hydrochloride-solubility-issues-troubleshooting
https://www.smolecule.com/products/b11145784#drofenine-hydrochloride-solubility-issues-troubleshooting
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s11145784?utm_src=pdf-bulk
https://www.smolecule.com/products/s11145784?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

